molecular formula C11H11NO5 B8706999 6,7-Dimethoxy-1-methyl-1H-benzo(d)(1,3)oxazine-2,4-dione CAS No. 57384-36-8

6,7-Dimethoxy-1-methyl-1H-benzo(d)(1,3)oxazine-2,4-dione

Cat. No.: B8706999
CAS No.: 57384-36-8
M. Wt: 237.21 g/mol
InChI Key: JMAIHPNISRFSSW-UHFFFAOYSA-N
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Description

6,7-Dimethoxy-1-methyl-1H-benzo(d)(1,3)oxazine-2,4-dione is a useful research compound. Its molecular formula is C11H11NO5 and its molecular weight is 237.21 g/mol. The purity is usually 95%.
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Properties

CAS No.

57384-36-8

Molecular Formula

C11H11NO5

Molecular Weight

237.21 g/mol

IUPAC Name

6,7-dimethoxy-1-methyl-3,1-benzoxazine-2,4-dione

InChI

InChI=1S/C11H11NO5/c1-12-7-5-9(16-3)8(15-2)4-6(7)10(13)17-11(12)14/h4-5H,1-3H3

InChI Key

JMAIHPNISRFSSW-UHFFFAOYSA-N

Canonical SMILES

CN1C2=CC(=C(C=C2C(=O)OC1=O)OC)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

9.00 g (40.3 mmol) 6,7-Dimethoxy-1H-benzo(d)(1,3)oxazine-2,4-dione were dissolved in 60 ml dried dimethylformamide and cooled to 0° C. 1.32 g (52.3 mmol) sodium hydride was added and the solution was stirred for 30 min at room temperature (Argon). After cooling to 0° C. again 7.42 g (3.27 ml, 52.3 mmol) iodomethane was added and stirred at room temperature for 1 h. 300 ml water was added and the residue is filtrated, rinsed with water and ethyl ether.
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Synthesis routes and methods II

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Synthesis routes and methods III

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To a solution of 500 mg (3.06 mmol) of 6,7-dimethoxy-1,2-dihydro-4H-3,1-benzoxazine-2,4-dione (XV), in 6 ml of anhydrous DMF, add under an inert atmosphere 134 mg (3.37 mmol) of 60% NaH in oil. After 10 minutes at room temperature, add dropwise 219 μl (3.52 mmol) of MeI. Allow to stand at room temperature for 3 hours.
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